3-Fluoro-4-iodobenzoic acid
Overview
Description
3-Fluoro-4-iodobenzoic acid (3F4IBA) is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is a reactive and versatile compound, with a wide range of applications in organic synthesis. 3F4IBA has been used in the synthesis of various compounds, including biologically active compounds and pharmaceuticals. In addition, 3F4IBA has been extensively studied for its biological and pharmacological properties.
Scientific Research Applications
Synthesis and Chemical Properties
- 3-Fluoro-4-iodobenzoic acid and similar compounds have been synthesized for various applications. For instance, the synthesis of 2-Fluoro-6-iodobenzoic acid involves a process using 2-amino-6-fluorobenzoic acid as a starting material. This process is advantageous due to low production costs and mild reaction conditions, and is suitable for commercial scale (Zhao Haoyu, Zhang Qimeng, J. Tao, 2010).
Application in Organic Chemistry
- In organic chemistry, fluoroarenes, including compounds like 3-Fluoro-4-iodobenzoic acid, are utilized for various transformations. A study involving six different fluoroarenes demonstrated the flexibility of substituting fluoroarenes with carboxylation to afford acids, including 3,6-difluoro-2-iodobenzoic acid and 2,3-difluoro-4-iodobenzoic acid. This illustrates the potential of 3-Fluoro-4-iodobenzoic acid in organic synthesis (Thierry Rausis, M. Schlosser, 2002).
Thermodynamic Properties
- The thermodynamic properties of halobenzoic acids, including iodobenzoic acid isomers, have been critically evaluated. This includes understanding the enthalpies of combustion, sublimation, and fusion, which are important in determining the stability and reactivity of compounds like 3-Fluoro-4-iodobenzoic acid (R. Chirico, A. Kazakov, A. Bazyleva, V. Diky, K. Kroenlein, Vladimir N. Emelâ²yanenko, S. Verevkin, 2017).
Fluorobenzoate Degradation Studies
- Studies on the degradation of fluorobenzoates, including 3-fluorobenzoate, are significant for understanding the environmental and biological behaviors of these compounds. Research on a strain of Sphingomonas capable of degrading 3-fluorobenzoate revealed insights into its catabolic pathway, which could inform the handling and disposal of 3-Fluoro-4-iodobenzoic acid derivatives (F. Boersma, W. C. Mcroberts, S. Cobb, C. Murphy, 2004).
Biomedical Research
- Although specific applications of 3-Fluoro-4-iodobenzoic acid in biomedical research were not found in the papers, related compounds have been studied. For example, research on the preparation of fluoro-iodo radiopaque compounds, which include derivatives of 3-iodo-4-fluorobenzoic acid, illustrates the potential of such compounds in medical imaging and diagnostics (S. Mittelstaedt, G. L. Jenkins, 1950).
Mechanism of Action
Mode of Action
Given its structural similarity to iodobenzoic acids, it can be inferred that it might interact with its targets in a similar manner . Iodobenzoic acids consist of a carboxylic acid group and an iodine atom bonded to a central benzene ring . The presence of the iodine atom and the carboxylic acid group could potentially influence its interaction with its targets.
Biochemical Pathways
These reactions can include free radical bromination, nucleophilic substitution, and oxidation .
properties
IUPAC Name |
3-fluoro-4-iodobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FIO2/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPMBAMKKTJSICO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40625231 |
Source
|
| Record name | 3-Fluoro-4-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40625231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
825-98-9 |
Source
|
| Record name | 3-Fluoro-4-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40625231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Fluoro-4-iodobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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